Cas no 890099-09-9 (2-ACETOXY-2',6'-METHYLBENZOPHENONE)

• Product Name: 2-ACETOXY-2',6'-METHYLBENZOPHENONE
• CAS No: 890099-09-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD07698860
• CID: 878274
• PubChem ID: 24722919
• Update Time: 2025-04-19

2-ACETOXY-2',6'-METHYLBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 2-ACETOXY-2',6'-METHYLBENZOPHENONE
• [2-(2,6-dimethylbenzoyl)phenyl] acetate
• 890099-09-9
• 2-(2,6-Dimethylbenzoyl)phenylacetate
• MFCD07698860
• 2-(2,6-Dimethylbenzoyl)phenyl acetate
• DTXSID80641612
• AKOS016018250

• MDL： MFCD07698860
• Inchi： 1S/C17H16O3/c1-11-7-6-8-12(2)16(11)17(19)14-9-4-5-10-15(14)20-13(3)18/h4-10H,1-3H3
• InChI Key： QGGDOFBPKNAWJQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1C(C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 380.8°C at 760 mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.561
• PSA: 43.37000
• LogP: 3.45970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones